Cas no 2229243-73-4 (1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 2229243-73-4
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6302035
• PubChem ID: 165850318
• Update Time: 2025-08-05

1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• EN300-1971238
• 2229243-73-4
• 1-{1-[2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C12H14F3N/c1-8(16)11(6-7-11)9-4-2-3-5-10(9)12(13,14)15/h2-5,8H,6-7,16H2,1H3
• InChI Key： GXUJVCKSKMCFSY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(C(C)N)CC1)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine

Professional Introduction to Compound with CAS No. 2229243-73-4 and Product Name: 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine

The compound with the CAS number 2229243-73-4 and the product name 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a trifluoromethyl group and a cyclopropyl moiety in its structure contributes to its distinct chemical properties, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine-containing groups. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity. This feature has made it a staple in the design of bioactive molecules targeting various therapeutic areas. The compound in question, with its trifluoromethyl substituent attached to a phenyl ring, exemplifies how such structural modifications can influence molecular behavior.

The cyclopropyl group is another critical structural element that contributes to the compound's pharmacological profile. Cyclopropyl-containing molecules have been shown to exhibit favorable pharmacokinetic properties, including improved solubility and reduced susceptibility to metabolic degradation. This makes them particularly attractive for developing drugs with enhanced bioavailability and prolonged half-life. The integration of both the trifluoromethyl and cyclopropyl groups into the molecular framework of this compound suggests a synergistic effect that could lead to superior pharmacological outcomes.

Recent studies have highlighted the importance of rational drug design in developing next-generation therapeutics. The compound 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine aligns well with this approach, as it embodies key principles of structure-activity relationship (SAR) optimization. By systematically modifying its core structure, researchers can fine-tune its biological activity and selectivity. This flexibility is crucial for addressing complex diseases that require highly specific targeting.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the ingenuity of modern pharmaceutical research. The introduction of the trifluoromethyl group typically requires specialized fluorination methods, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the incorporation of the cyclopropyl moiety often necessitates ring-closing metathesis or other cycloalkylation strategies. These synthetic pathways underscore the technical expertise required to produce such advanced molecules.

In terms of biological activity, preliminary studies suggest that 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine may exhibit promising effects in several therapeutic areas. Its structural features suggest potential interactions with biological targets involved in inflammation, cancer, and neurodegenerative disorders. For instance, the electron-withdrawing nature of the trifluoromethyl group could enhance binding affinity to certain enzymes or receptors, while the rigid cyclopropyl ring could improve receptor specificity.

The integration of computational modeling and high-throughput screening has accelerated the discovery process for novel compounds like this one. By leveraging advanced computational tools, researchers can predict molecular properties and optimize lead structures before conducting expensive wet-lab experiments. This approach not only saves time but also reduces resource consumption, making drug development more efficient and sustainable.

The potential applications of this compound extend beyond traditional small-molecule drugs. Its unique structural features make it an attractive candidate for developing biologics or peptidomimetics that require similar structural motifs for optimal biological activity. Furthermore, its compatibility with various synthetic methodologies allows for further derivatization and customization, opening up avenues for generating libraries of related compounds for diverse therapeutic purposes.

As research in medicinal chemistry continues to evolve, compounds like 1-{1-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine will play a pivotal role in shaping future therapeutic strategies. The combination of innovative synthetic techniques and sophisticated analytical methods ensures that such molecules will be thoroughly evaluated for their potential benefits across multiple disease indications. This underscores the dynamic nature of pharmaceutical research and its commitment to advancing human health through cutting-edge science.